Cas no 1020252-60-1 ((2E)-3-(phenylamino)-2-(1H-1,2,3,4-tetrazol-5-yl)prop-2-enenitrile)

• Product Name: (2E)-3-(phenylamino)-2-(1H-1,2,3,4-tetrazol-5-yl)prop-2-enenitrile
• CAS No: 1020252-60-1
• MF: C₁₀H₈N₆
• MW: 212.210720062256
• MDL: MFCD00129614
• CID: 4568003
• Update Time: 2023-04-06

(2E)-3-(phenylamino)-2-(1H-1,2,3,4-tetrazol-5-yl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2H-2,3,4,5-TETRAAZOLYL)-3-(PHENYLAMINO)PROP-2-ENENITRILE
• 2H-Tetrazole-5-acetonitrile, α-[(phenylamino)methylene]-
• (2E)-3-(phenylamino)-2-(1H-1,2,3,4-tetrazol-5-yl)prop-2-enenitrile

• MDL： MFCD00129614
• Inchi： 1S/C10H8N6/c11-6-8(10-13-15-16-14-10)7-12-9-4-2-1-3-5-9/h1-5,7,12H,(H,13,14,15,16)/b8-7+
• InChI Key： SOXCTISAYHQOEE-BQYQJAHWSA-N
• SMILES： C1(=NN=NN1)/C(/C#N)=C/NC1=CC=CC=C1

Computed Properties

• Exact Mass: 212.081044g/mol
• Monoisotopic Mass: 212.081044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Molecular Weight: 212.21g/mol
• XLogP3: 1.5
• Topological Polar Surface Area: 90.3Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 423.0±55.0 °C at 760 mmHg
• Flash Point: 209.6±31.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

(2E)-3-(phenylamino)-2-(1H-1,2,3,4-tetrazol-5-yl)prop-2-enenitrile Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)